Cas no 51619-79-5 (amino(phenyl)propanedioic acid)

• Product Name: amino(phenyl)propanedioic acid
• CAS No: 51619-79-5
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 1573189
• PubChem ID: 191194
• Update Time: 2025-04-21

amino(phenyl)propanedioic acid Chemical and Physical Properties

Names and Identifiers

• amino(phenyl)propanedioic acid
• Propanedioic acid, aminophenyl-
• 2-amino-2-phenylpropanedioic acid
• SCHEMBL2208876
• DTXSID00199564
• alpha-Phenylaminomalonate
• 51619-79-5

• Inchi： 1S/C9H9NO4/c10-9(7(11)12,8(13)14)6-4-2-1-3-5-6/h1-5H,10H2,(H,11,12)(H,13,14)
• InChI Key： WSCHSEUVLAUWSY-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)(C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 195.05317
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.62